Cas no 294858-41-6 ((2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid)

• Product Name: (2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid
• CAS No: 294858-41-6
• MF: C₈H₁₄FNO₄
• MW: 207.199466228485
• MDL: MFCD18831453
• CID: 249175
• PubChem ID: 45092084
• Update Time: 2025-06-22

(2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-, (2S)-
• Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-, (2S)- (9CI)
• (2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid
• EN300-1589785
• (2S)-2-fluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 294858-41-6
• (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid
• (S)-3-((tert-butoxycarbonyl)amino)-2-fluoropropanoicacid
• (S)-3-((tert-butoxycarbonyl)amino)-2-fluoropropanoic acid
• MFCD18831453
• (S)-3-((t-Butoxycarbonyl)amino)-2-fluoropropanoic acid

• MDL： MFCD18831453
• Inchi： 1S/C8H14FNO4/c1-8(2,3)14-7(13)10-4-5(9)6(11)12/h5H,4H2,1-3H3,(H,10,13)(H,11,12)/t5-/m0/s1
• InChI Key： OYUCZGVVXISNFC-YFKPBYRVSA-N
• SMILES： F[C@H](C(=O)O)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 207.09072
• Monoisotopic Mass: 207.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid

Introduction to (2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic Acid (CAS No. 294858-41-6)

(2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 294858-41-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a fluoro substituent and an amide group makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid consists of a chiral center at the (2S) position, which is crucial for its biological activity. The fluoro group at the 2-position enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the tert-butoxy carbonyl (Boc) group provides stability during synthetic processes, making it an ideal building block for more complex molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The fluorine atom can influence the electronic and steric properties of molecules, leading to improved drug efficacy and reduced side effects. Studies have shown that fluorinated analogs often exhibit better bioavailability and longer half-lives compared to their non-fluorinated counterparts. This has spurred research into developing new fluorinated compounds for therapeutic applications.

The synthesis of (2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid involves multi-step organic reactions, including fluorination and protection-deprotection strategies. The chiral center must be carefully controlled to ensure the correct stereochemistry, which is essential for biological activity. Advanced synthetic techniques, such as asymmetric catalysis, have been employed to achieve high enantiomeric purity.

One of the most promising applications of this compound is in the development of novel pharmaceuticals. Researchers are exploring its potential as a precursor for drugs targeting various diseases, including cancer and inflammatory disorders. The amide functionality can be further modified to create peptidomimetics, which mimic the behavior of natural peptides while offering improved stability and bioavailability.

Recent studies have highlighted the role of fluorinated amino acids in drug design. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that incorporating fluorine into amino acids can enhance their binding affinity to enzymes and receptors. This finding has opened new avenues for developing more effective drugs with fewer side effects.

The use of computational methods has also been instrumental in understanding the behavior of (2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets, providing insights into its potential therapeutic effects. These computational approaches complement experimental studies, leading to a more comprehensive understanding of the compound's properties.

In conclusion, (2S)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing new drugs with improved efficacy and reduced toxicity. As research in this area continues to progress, we can expect to see more innovative applications of this compound in medicine.